Cas no 106-27-4 (Isopentyl butyrate)

• Product Name: Isopentyl butyrate
• CAS No: 106-27-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00044888
• CID: 35364
• PubChem ID: 24900828
• Update Time: 2025-04-18

Isopentyl butyrate Chemical and Physical Properties

Names and Identifiers

• Isopentyl butyrate
• Butanoic acid, 3-methylbutyl ester
• Isoamyl butyrate
• Butyric Acid Isoamyl Ester
• BUTYRIC ACID ISOAMYL ESTER(AS)
• ISO-AMYL BUTYRATE
• Isoamyl-n-butyrate
• 1-Butanol
• 3-methylbutyl butanoate
• Isobutylbenzene
• Butyric acid 3-methylbutyl ester
• FEMA 2060
• 3-methylbutyl
• isoamylbutylate
• Isoamly butyrate
• Isopentylbutyate
• Pentyl butancate
• ISOAMYL BUTANOATE
• Isoamyl butylate
• 丁酸异戊酯

• MDL： MFCD00044888
• Inchi： 1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3
• InChI Key： PQLMXFQTAMDXIZ-UHFFFAOYSA-N
• SMILES： CCCC(OCCC(C)C)=O

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid. It has a strong aroma of banana and pear.
• Density: 0.862 g/mL at 25 °C(lit.)
• Melting Point: -73 ºC
• Boiling Point: 184-185 °C(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.411(lit.)
• Solubility: 0.5g/l
• PSA: 26.30000
• LogP: 2.37580
• Merck: 5115
• FEMA: 2060
• Solubility: It is almost insoluble in water, propylene glycol, glycerol, and easily soluble in ethanol and diethyl ether.

Isopentyl butyrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S24/25
• RTECS：ET5034000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances